Cas no 954272-47-0 (6-chloro-8-fluoro-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-chloro-8-fluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 954272-47-0
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 5226951
• PubChem ID: 16791369
• Update Time: 2026-03-07

6-chloro-8-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-fluoro-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C9H9ClFN/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h4-5,12H,1-3H2
• InChI Key： OTRGXRAFVCFUKS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2F)CCC1

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 6-chloro-8-fluoro-1,2,3,4-tetrahydroquinoline

Exploring the Properties and Applications of 6-Chloro-8-Fluoro-1,2,3,4-Tetrahydroquinoline (CAS No. 954272-47-0)

The compound 6-chloro-8-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 954272-47-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This tetrahydroquinoline derivative is characterized by its unique structure, which includes a chlorine atom at position 6 and a fluorine atom at position 8 on the quinoline ring. The presence of these halogen substituents imparts distinct chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 6-chloro-8-fluoro-tetrahydroquinoline as a promising candidate in drug discovery efforts. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it an attractive option for developing central nervous system-targeted therapies.

One of the key areas of investigation into CAS No. 954272-47-0 involves its interaction with enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are critical in regulating neurotransmitter levels in the brain. By inhibiting their activity, 6-chloro-8-fluoro-tetrahydroquinoline may help mitigate cognitive decline associated with neurodegenerative conditions.

In addition to its pharmacological applications, 6-chloro-8-fluoro-tetrahydroquinoline has also been studied for its potential in organic synthesis as a versatile building block. Its structure allows for further functionalization, enabling the creation of more complex molecules with diverse biological activities.

From a synthetic standpoint, the preparation of CAS No. 954272-47-0 involves a multi-step process that typically includes Friedländer-type annulation reactions or other quinoline-forming methodologies. The introduction of chlorine and fluorine substituents is achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution techniques.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 6-chloro-8-fluoro-tetrahydroquinoline with biological targets. Molecular docking studies have revealed that the compound exhibits favorable binding affinities towards several therapeutic targets, including G-protein coupled receptors (GPCRs) and ion channels.

The development of efficient synthetic routes for CAS No. 954272-47-0 has been a focus of recent research efforts. Green chemistry approaches, such as catalytic hydrogenation or microwave-assisted synthesis, have been explored to enhance yield and reduce environmental impact.

Moreover, the compound's photophysical properties have been investigated for potential applications in optoelectronics and fluorescence-based sensing technologies. Its ability to emit fluorescence under specific conditions makes it a candidate for bioimaging applications.

In summary, 6-chloro-8-fluoro-tetrahydroquinoline (CAS No. 954272-47-) represents a valuable addition to the arsenal of compounds being explored for therapeutic and technological applications. With ongoing research uncovering new facets of its properties and potential uses, this molecule continues to be a subject of interest in both academic and industrial settings.